Cas no 6940-50-7 (4-Bromomandelic acid)
4-Bromomandelic acid structure
Product Name:4-Bromomandelic acid
CAS No:6940-50-7
MF:C8H7BrO3
MW:231.043381929398
MDL:MFCD00004232
CID:47096
PubChem ID:87563622
Update Time:2025-04-18
4-Bromomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-2-hydroxyacetic acid
- 4-Bromo-alpha-hydroxyphenylacetic acid
- 4-Bromo-DL-mandelic acid
- 4-Bromomandelic acid
- p-Bromomandelic Acid
- 4-Bromdomandelic aci
- 4-BroMo-α-hydroxyphenylacetic acid
- p-BroMophenylhydroxyacetic acid
- p-BroMophenylglycolic acid
- CS-0157607
- hydroxy-(4-bromo-phenyl)-acetic acid
- p-brommandelsaure
- 4-bromo-phenyl-hydroxy-acetic acid
- (+/-)-4-bromo-alpha-hydroxyphenylacetic acid
- AKOS002676240
- DTXSID40871938
- ISOTHIAZOLINE1,1-DIOXIDE
- 6940-50-7
- P-BROMOMANDELIC ACID [MI]
- AKOS016046697
- SR-01000390729-1
- 4-Bromo-a-hydroxyphenylacetic acid
- EN300-78925
- P-BROMOMANDELIC ACID, (+/-)-
- hydroxy(4-bromophenyl)acetic acid
- DL-P-BROMOMANDELIC ACID
- 4-Bromo-DL-mandelic acid, technical, >=90% (HPLC)
- MFCD00004232
- ChemDiv2_000136
- AC-19771
- SCHEMBL323295
- (4-bromo-phenyl)-hydroxy-acetic acid
- SY048460
- DL-4-BROMOMANDELIC ACID
- Benzeneacetic acid, 4-bromo-.alpha.-hydroxy-
- 7021-04-7
- BP-12313
- UNII-4429SL694F
- SR-01000390729
- W-104626
- Mandelic acid, p-bromo-
- B0609
- AS-11853
- NSC-60138
- Z788000726
- 4-bromo-mandelic acid
- FT-0617896
- 4-Bromomandelicacid
- C8H7BrO3
- Benzeneacetic acid, 4-bromo-alpha-hydroxy-
- CHEMBL3247386
- 4429SL694F
- NSC 60138
- (2R)-2-(4-Bromophenyl)-2-hydroxyacetic acid>99%ee
- BHZBRPQOYFDTAB-UHFFFAOYSA-N
- NSC60138
- NS00043808
- Q27258692
- EINECS 230-085-1
- HMS1369G04
- P-Bromo mandelic acid
-
- MDL： MFCD00004232
- Inchi： 1S/C8H7BrO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)
- InChI Key： BHZBRPQOYFDTAB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C(=O)O)O
- BRN： 1567909
Computed Properties
- Exact Mass: 229.95800
- Monoisotopic Mass: 229.957857
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White flake or needle like crystals
- Density: 1.6494 (rough estimate)
- Melting Point: 115.0 to 118.0 deg-C
- Boiling Point: 397.5 ºC at 760 mmHg
- Flash Point: 194.2 ºC
- Refractive Index: 1.4730 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 57.53000
- LogP: 1.56710
- Solubility: Soluble in ethanol \ ether, soluble in hot benzene and chloroform, slightly soluble in water
- Merck: 1424
4-Bromomandelic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：T
- Storage Condition：Store at room temperature
4-Bromomandelic acid Customs Data
- HS CODE：29181980
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Bromomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113102-500g |
2-(4-Bromophenyl)-2-hydroxyacetic acid |
6940-50-7 | 98% | 500g |
$414.09 | 2023-09-01 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684299451- 5g |
4-Bromomandelic acid |
6940-50-7 | 98% | 5g |
¥ 127.1 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684299443- 25g |
4-Bromomandelic acid |
6940-50-7 | 98% | 25g |
¥ 223.5 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684299435- 100g |
4-Bromomandelic acid |
6940-50-7 | 98% | 100g |
¥ 705.9 | 2021-05-18 | |
| Fluorochem | 019427-1g |
4-Bromomandelic acid |
6940-50-7 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 019427-5g |
4-Bromomandelic acid |
6940-50-7 | 98% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 019427-25g |
4-Bromomandelic acid |
6940-50-7 | 98% | 25g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 019427-100g |
4-Bromomandelic acid |
6940-50-7 | 98% | 100g |
￡115.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152295-100g |
4-Bromomandelic acid |
6940-50-7 | >98.0%(HPLC) | 100g |
¥3075.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152295-25g |
4-Bromomandelic acid |
6940-50-7 | >98.0%(HPLC) | 25g |
¥835.90 | 2023-09-04 |
4-Bromomandelic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6940-50-7)4-Bromomandelic acid
Order Number:sfd14760
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6940-50-7)4-Bromomandelic acid
Order Number:LE4445;LE9121
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
4-Bromomandelic acid Related Literature
-
G. W. C. Milner,P. J. Phennah Analyst 1954 79 475
-
Chantal M. Hemens,Clive M. Elson Analyst 1988 113 197
-
R. W. Adams,H. Holness Analyst 1964 89 603
-
G. W. C. Milner,J. W. Edwards Analyst 1960 85 86
-
J. W. Rumer,S. Rossbauer,M. Planells,S. E. Watkins,T. D. Anthopoulos,I. McCulloch J. Mater. Chem. C 2014 2 8822
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:6940-50-7)4-Bromomandelic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6940-50-7)4-Bromomandelic acid
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry